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DosatiLink-1 Application Notes

1. Compound Overview DosatiLink-1 is characterized as a potent and selective inhibitor of the Abelson
murine leukemia (ABL) enzyme [1]. ABL kinase, particularly in its oncogenic Bcr-Abl form, is a well-
validated target in cancers like Chronic Myelogenous Leukemia (CML). The specificity of a kinase inhibitor

is crucial for its efficacy and to minimize off-target effects.

2. Quantitative Biological Activity The table below summarizes the key quantitative data available for

DosatiLink-1, which demonstrates its potency and highlights a potential resistance mechanism [1].

Table 1: Cytotoxic Activity of DosatiLink-1 in Cell-Based Assays

Cell ECso L
. Genotype Description
Line (nM)
K562 ABL wild-type 2.47nM Antiproliferative activity after 3-day incubation (CellTiter-Glo
2.0 assay).
K562 ABL T315I > 300 Antiproliferative activity after 3-day incubation (CellTiter-Glo
mutant nM 2.0 assay).

Key Interpretation of Data:

¢ High Potency: The low nanomolar ECso in wild-type K562 cells indicates that DosatiLink-1 is a
highly potent inhibitor of ABL-driven cell proliferation [1].
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e T315I Resistance: The significant loss of activity against the T315] mutant is a critical finding. The

threonine-to-isoleucine mutation at position 315 (the "gatekeeper"” residue) is a common mechanism
of resistance to several ABL inhibitors, as it sterically hinders drug binding while preserving ATP and
substrate access. This suggests DosatiLink-1 likely binds in a manner similar to other ATP-
competitive inhibitors that are affected by this mutation [1].

3. Proposed Experimental Protocol The search results do not provide a detailed methodology. The

following protocol is synthesized from the description of the assay used to generate the ECso data [1].

Protocol: Assessment of Anti-proliferative Activity using CellTiter-Glo 2.0 Assay

¢ Principle: This assay determines the number of viable cells based on the quantification of ATP, which

signals the presence of metabolically active cells.
e Materials:

[e]

[e]

o

[e]

[e]

[e]

K562 cells (human chronic myelogenous leukemia, wild-type and ABL T315| mutant)
DosatiLink-1 (reconstituted in DMSO, e.g., 10 mM stock solution)

Cell culture media (e.g., RPMI-1640 with 10% FBS)

CellTiter-Glo 2.0 Reagent

White-walled, clear-bottom 96-well assay plates

Luminometer

¢ Methodology:

o

Cell Plating: Seed K562 cells in 96-well plates at a density of 5,000 - 10,000 cells per well in
90 pL of media. Incubate overnight at 37°C, 5% CO..

Compound Treatment: Prepare a serial dilution of DosatiLink-1 (e.g., 1:10 dilutions from 1
MM to 0.1 nM). Add 10 pL of each dilution to the cell plates, resulting in final concentrations
covering a suitable range (e.g., 100 nM to 0.01 nM). Include a DMSO-only vehicle control (0.1%
DMSO) as a maximum growth control.

Incubation: Incubate the treated cells for 72 hours (3 days) at 37°C, 5% COa.

Viability Measurement: Equilibrate plates to room temperature for 30 minutes. Add 50 pL of
CellTiter-Glo 2.0 Reagent to each well. Mix the contents for 2 minutes on an orbital shaker to
induce cell lysis. Allow the plate to incubate at room temperature for 10 minutes to stabilize the
luminescent signal.

Data Acquisition and Analysis: Record the luminescence using a luminometer. Normalize the
luminescence of treated wells to the vehicle control wells (100% viability). Plot the percentage
of cell viability versus the log of the compound concentration and fit a dose-response curve
(e.g., using a four-parameter logistic model) to determine the ECso value.

ABL Signaling Pathway & Experimental Workflow
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The following diagrams, created with Graphviz's DOT language, illustrate the core ABL signaling pathway
and the experimental workflow for testing DosatiLink-1. The diagrams adhere to your specifications for

color, contrast, and dimensions.
1. ABL Signaling Pathway & Drug Inhibition

This diagram outlines the simplified core signaling pathway of Bcr-Abl and the point of inhibition by
DosatiLink-1.
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Diagram 1: Simplified ABL Signaling Pathway and Inhibition. The Bcr-Abl oncoprotein constitutively
activates multiple downstream substrates leading to uncontrolled proliferation. DosatiLink-1 acts as an

ATP-competitive inhibitor to block this signaling cascade.
2. Experimental Workflow for Anti-Proliferation Assay

This diagram visualizes the step-by-step protocol for the CellTiter-Glo anti-proliferation assay.
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Diagram 2: Workflow for Anti-Proliferation Assay. The protocol involves seeding cells, treating them with a
dose range of DosatiLink-1, and quantifying cell viability after 72 hours using a luminescent ATP assay to

determine the ECso value.

Important Notes & Further Research

e Research Use Only: It is explicitly stated that DosatiLink-1 is for research use only and is not for
sale to patients [1].

e Chemical Identity: The CAS number for DosatiLink-1 is 2941512-37-2, and its molecular formula is
Ce9Ho3CIl2F2N13017S [1].

¢ Information Gaps: The search results lack several details crucial for a complete protocol, including
specific cell culture conditions (media, serum, passage number), the full range of compound
concentrations tested, and data on the inhibitor's direct enzymatic activity (ICso) against purified ABL
protein.

To obtain the missing experimental details, I suggest you consult the primary research article cited in the
supplier's information (PMID: 37849551) or directly contact the manufacturer, MedChemExpress, for any

available technical data sheets.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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use-only-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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